Cas no 64574-95-4 (1-Piperazinecarbothioamide,N,4-dimethyl-)

• Product Name: 1-Piperazinecarbothioamide,N,4-dimethyl-
• CAS No: 64574-95-4
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 499828
• PubChem ID: 859055
• Update Time: 2025-04-19

1-Piperazinecarbothioamide,N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide,N,4-dimethyl-
• 1-Piperazinecarbothioamide,N,4-dimethyl-(9CI)
• N,4-DIMETHYL-1-PIPERAZINECARBOTHIOAMIDE
• N,4-dimethylpiperazine-1-carbothioamide
• AC1LH98F
• AG-G-42381
• CTK5C1424
• BDBM50498758
• 64574-95-4
• AKOS003720490
• SCHEMBL11531296
• DTXSID50357672
• CHEMBL3622602

• Inchi： 1S/C7H15N3S/c1-8-7(11)10-5-3-9(2)4-6-10/h3-6H2,1-2H3,(H,8,11)
• InChI Key： VFIQPHIYQWWLGJ-UHFFFAOYSA-N
• SMILES： S=C(NC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 173.09885
• Monoisotopic Mass: 173.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 18.51